![molecular formula C15H18N4O2S B5796266 N-cyclohexyl-2-{[5-(4-pyridinyl)-1,3,4-oxadiazol-2-yl]thio}acetamide](/img/structure/B5796266.png)
N-cyclohexyl-2-{[5-(4-pyridinyl)-1,3,4-oxadiazol-2-yl]thio}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-cyclohexyl-2-{[5-(4-pyridinyl)-1,3,4-oxadiazol-2-yl]thio}acetamide, also known as CYCLOPS, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has gained significant attention due to its unique chemical structure and promising properties, which make it an ideal candidate for various research applications.
Scientific Research Applications
N-cyclohexyl-2-{[5-(4-pyridinyl)-1,3,4-oxadiazol-2-yl]thio}acetamide has been extensively studied for its potential applications in scientific research. It has been shown to exhibit potent anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of various inflammatory diseases and pain management. This compound has also been investigated for its potential anticancer properties, as it has been shown to inhibit the growth of cancer cells in vitro and in vivo. Furthermore, this compound has been studied for its potential applications in the field of neuroscience, as it has been shown to modulate the activity of certain ion channels in the brain.
Mechanism of Action
The mechanism of action of N-cyclohexyl-2-{[5-(4-pyridinyl)-1,3,4-oxadiazol-2-yl]thio}acetamide is not fully understood, but it is believed to involve the modulation of various cellular pathways. This compound has been shown to inhibit the activity of certain enzymes involved in the inflammatory response, leading to a reduction in inflammation and pain. Additionally, this compound has been shown to modulate the activity of certain ion channels in the brain, leading to alterations in neuronal activity and neurotransmitter release.
Biochemical and Physiological Effects:
This compound has been shown to exhibit potent anti-inflammatory and analgesic effects in various animal models, making it a promising candidate for the treatment of various inflammatory diseases and pain management. Additionally, this compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, suggesting potential applications in cancer therapy. Furthermore, this compound has been shown to modulate the activity of certain ion channels in the brain, leading to alterations in neuronal activity and neurotransmitter release.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-cyclohexyl-2-{[5-(4-pyridinyl)-1,3,4-oxadiazol-2-yl]thio}acetamide in lab experiments is its potent anti-inflammatory and analgesic effects, which make it a promising candidate for the treatment of various inflammatory diseases and pain management. Additionally, this compound has been shown to exhibit anticancer properties, making it a potential candidate for cancer therapy. However, one of the main limitations of using this compound in lab experiments is its limited solubility in aqueous solutions, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on N-cyclohexyl-2-{[5-(4-pyridinyl)-1,3,4-oxadiazol-2-yl]thio}acetamide. One potential direction is to investigate its potential applications in the treatment of various inflammatory diseases, such as arthritis and inflammatory bowel disease. Another potential direction is to investigate its potential applications in cancer therapy, particularly in combination with other chemotherapeutic agents. Additionally, future research could focus on elucidating the mechanism of action of this compound, as well as developing more efficient synthesis methods to overcome its limited solubility.
Synthesis Methods
The synthesis of N-cyclohexyl-2-{[5-(4-pyridinyl)-1,3,4-oxadiazol-2-yl]thio}acetamide involves several steps, including the condensation of 4-pyridinecarboxylic acid hydrazide with carbon disulfide, followed by cyclization with potassium hydroxide to form 5-(4-pyridinyl)-1,3,4-oxadiazol-2-thiol. The resulting compound is then reacted with N-cyclohexyl-2-bromoacetamide in the presence of a base to form this compound. The final product is obtained after purification and isolation using various chromatographic techniques.
Properties
IUPAC Name |
N-cyclohexyl-2-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N4O2S/c20-13(17-12-4-2-1-3-5-12)10-22-15-19-18-14(21-15)11-6-8-16-9-7-11/h6-9,12H,1-5,10H2,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LVBPLGPHYMGUOA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=O)CSC2=NN=C(O2)C3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.